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Cat. No.: B089611

Get Quote

Executive Summary
Dihexyl azelate (DHAz), a diester of azelaic acid and hexanol (CAS: 109-31-9), represents a

critical class of "cold-resistant" plasticizers. Unlike ubiquitous phthalates (e.g., DEHP), DHAz

offers a distinct linear aliphatic architecture that imparts exceptional low-temperature flexibility

to polar polymers like Polyvinyl Chloride (PVC) and emerging biopolymers (PLA, PHB).

This guide moves beyond basic property listing to explore the molecular sociology of DHAz—

how it solvates polymer chains, the thermodynamics governing its retention, and the

experimental protocols required to validate its efficacy in drug delivery and packaging

applications.

Molecular Architecture & Mechanism of Action
To understand how DHAz functions, we must analyze its structure relative to the polymer

matrix. DHAz consists of a nine-carbon dicarboxylic acid backbone (azelaic acid) esterified with

two six-carbon alcohols (hexanol).
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The Free Volume Theory Application
DHAz functions primarily by increasing the Free Volume (

) of the polymer system.

Internal Lubricity: The flexible aliphatic chain (

) acts as a lubricant between rigid polymer chains (e.g., the C-Cl dipoles in PVC).

Shielding: The ester groups of DHAz interact with the polar sites of the polymer, shielding

polymer-polymer intermolecular forces (Van der Waals/Dipole-Dipole).

Critical Insight: The efficiency of DHAz stems from its specific chain length. It is long enough to

prevent volatility (unlike diethyl azelate) but flexible enough to maintain mobility at low

temperatures (unlike complex aromatic trimellitates).

Visualization of Plasticization Pathway
The following diagram illustrates the mechanistic insertion of DHAz into a rigid polymer matrix,

leading to

suppression.
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Figure 1: Mechanistic pathway of Dihexyl Azelate transforming a rigid polymer matrix into a

flexible state via dipole shielding and free volume expansion.

Thermodynamic Compatibility
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A plasticizer is useless if it exudes (blooms) to the surface. Compatibility is predicted using

Hansen Solubility Parameters (HSP). For a polymer (

) and solvent/plasticizer (

) to be compatible, their interaction distance (

) must be minimized relative to the interaction radius (

).

Hansen Parameters Analysis
The total solubility parameter (

) is decomposed into dispersion (

), polar (

), and hydrogen bonding (

) forces.[1]

Estimated Parameters for DHAz vs. PVC:

Component
(MPa

)

(MPa

)

(MPa

)

Compatibility
Verdict

PVC (Matrix) 18.2 7.5 8.3 N/A

DHAz

(Plasticizer)
~16.0 ~4.5 ~8.0

High (Low

)

Water (Solvent) 15.5 16.0 42.3
Insoluble (High

)

Note: DHAz values are estimated based on homologous series (Di-2-ethylhexyl azelate) and

group contribution methods.
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Investigator's Note: The proximity of

between PVC and DHAz indicates strong specific interactions, which is crucial for preventing
migration. However, the lower

of DHAz compared to PVC suggests that while compatible, it creates a "lubricating" boundary
layer that facilitates chain slip.

Experimental Validation Protocols
As a scientist, you must validate these theoretical predictions. I recommend a two-tier

validation system: Thermal Analysis (to prove plasticization) and Migration Testing (to prove

stability).

Protocol A: Determination via DSC (Differential
Scanning Calorimetry)
Objective: Quantify the "Plasticization Efficiency" by measuring the depression of the Glass

Transition Temperature (

).

Sample Prep: Solvent cast or melt-blend PVC with DHAz at concentrations of 10, 20, and 30

phr (parts per hundred resin).

Equilibration: Anneal samples at 60°C for 24 hours to remove thermal history.

Run Parameters:

Instrument: Standard DSC (e.g., TA Instruments Q2000).

Cycle: Heat from -90°C to 150°C at 10°C/min (Heat-Cool-Heat).

Why? The first heat removes physical aging; the second heat provides the true

.

Analysis: Determine
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at the inflection point of the heat flow curve.

Success Criteria: A linear drop in

of approx. 2-3°C per phr of DHAz indicates efficient solvation.

Protocol B: Leaching/Migration Study (ASTM D1239
Modified)
Objective: Assess the stability of DHAz within the matrix when exposed to simulants (crucial for

medical/food packaging).

Specimen: Cut 50mm x 50mm films of DHAz-plasticized polymer.

Immersion: Submerge in:

Distilled Water (Hydrophilic environment).

n-Heptane (Lipophilic/Fatty food simulant).

Conditioning: Incubate at 23°C for 24 hours.

Quantification:

Remove, dry, and re-weigh (Gravimetric loss).

Advanced: Analyze the extraction medium via GC-MS to detect trace DHAz (verify using

CAS 109-31-9 standard).

Interpretation: High weight loss in Heptane vs. Water confirms the lipophilic nature of DHAz

(LogP ~6.9), necessitating barrier layers for lipid-rich formulations.

Experimental Workflow Diagram
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Figure 2: Iterative validation workflow for confirming plasticizer efficiency and stability in

polymer matrices.

Performance in Specific Matrices
Polyvinyl Chloride (PVC)
DHAz is a "specialty" plasticizer in the PVC world.

Role: It is rarely used as a primary plasticizer due to cost. Instead, it is used as a secondary

plasticizer (10-20% of the plasticizer blend) specifically to improve low-temperature impact

resistance.

Data Point: PVC plasticized with azelates can remain flexible down to -60°C, significantly

outperforming phthalates (brittle around -30°C).

Biopolymers (PLA/PHB)
In the context of biodegradable polymers like Polylactic Acid (PLA), DHAz serves a dual

purpose:
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Toughness: Pure PLA is brittle. DHAz increases elongation at break.

Bio-Synergy: Since azelaic acid can be derived from ozonolysis of oleic acid (bio-source),

DHAz maintains the "green" profile of the final composite, unlike petroleum-based

phthalates.

Regulatory & Safety Profile
For drug development and packaging professionals, the toxicological profile is paramount.

Toxicity: DHAz exhibits a low order of toxicity. Animal studies (rats/dogs) have shown high

tolerance in long-term feeding studies [1].[2]

Metabolism: As an ester, it is hydrolyzed in vivo by esterases into hexanol and azelaic acid.

Azelaic acid is a naturally occurring dicarboxylic acid found in wheat, rye, and barley, and is

generally recognized as safe (GRAS) for various dermatological applications.

Regulatory Status: It is listed in various inventories (TSCA, DSL) and is permitted for use in

food-contact materials under specific FDA regulations (indirect food additives) [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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